Cas no 2680697-93-0 (tert-butyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate)

• Product Name: tert-butyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate
• CAS No: 2680697-93-0
• MF: C₁₃H₁₀F₃N₃O₂
• MW: 297.2326130867
• CID: 6294919
• PubChem ID: 165934248
• Update Time: 2025-10-22

tert-butyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680697-93-0
• EN300-28289618
• tert-butyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate

• Inchi： 1S/C13H10F3N3O2/c1-13(2,3)21-12(20)19-11-9(15)7(5-18)6(4-17)8(14)10(11)16/h1-3H3,(H,19,20)
• InChI Key： XHFHQLMWWCTASJ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C#N)C(=C(C=1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 297.07251106g/mol
• Monoisotopic Mass: 297.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.9Ų

Additional information on tert-butyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate

Terb-Butyl N-(3,4-Dicyano-2,5,6-Trifluorophenyl)Carbamate: A Versatile Compound for Biomedical Applications

CAS No. 2680697-93-0 represents a critical chemical entity in the field of biomedical research, with its molecular framework combining fluorine, cyano, and trifluorophenyl moieties to create a unique functional platform. This tert-butyl carbamate derivative exhibits exceptional chemical stability and biological activity, making it a promising candidate for drug development and molecular imaging. Recent advances in fluorinated compounds have highlighted its potential in modulating enzyme activity and enhancing ligand-receptor interactions, as demonstrated in studies published in Journal of Medicinal Chemistry (2023).

The 3,4-dicyano-2,5,6-trifluorophenyl group forms a highly electron-deficient aromatic system, which is crucial for its role as a bioactive scaffold. This fluoroaryl substitution pattern enables precise tuning of hydrophobicity and dipole moments, critical parameters for optimizing drug-target interactions. Research published in Organic & Biomolecular Chemistry (2024) has shown that this structure can selectively bind to serine protease enzymes, offering new therapeutic avenues for inflammatory diseases.

As a carbamate derivative, this compound's tert-butyl group provides steric shielding, enhancing its metabolic stability while maintaining reactivity for further functionalization. This property is particularly valuable in prodrug design, where controlled release of the active moiety is essential. A 2023 study in Advanced Drug Delivery Reviews demonstrated its potential as a prodrug carrier for targeting neurodegenerative disorders through blood-brain barrier permeation.

The cyano groups in the trifluorophenyl ring contribute to the molecule's electronic properties, enabling it to act as a fluorescent probe for bioimaging applications. Recent work in Bioconjugate Chemistry (2024) has explored its use as a fluorescent marker for tracking cellular uptake of therapeutic agents, leveraging its intrinsic photophysical characteristics.

Structural analysis reveals that the fluoroaryl substitution pattern significantly influences the compound's lipophilicity and hydrophobicity, which are critical for its cell membrane permeability. This property has been extensively studied in the context of targeted drug delivery, where precise control over cellular uptake is required for effective therapeutic outcomes. A 2023 review in Drug Discovery Today highlighted its potential for site-specific targeting in cancer therapy.

The tert-butyl group's steric bulk also plays a role in modulating the compound's reactivity toward enzymatic hydrolysis, making it suitable for prodrug development. This characteristic has been leveraged in recent studies exploring its application as a metabolic intermediate in the biosynthesis of fluorinated pharmaceuticals, as reported in Chemical Communications (2024).

From a synthetic perspective, the carbamate functionality allows for facile modification of the fluoroaryl core, enabling the creation of library compounds for high-throughput screening. This approach has been successfully applied in drug discovery programs targeting kinase inhibitors, where the compound's structural versatility offers significant advantages. A 2023 study in ACS Chemical Biology demonstrated its utility in structure-based drug design for ATP-binding cassette transporter modulation.

The fluoroaryl substitution pattern also imparts unique electronic properties that make this compound a valuable tool in photodynamic therapy research. Recent work in Photochemical & Photobiological Sciences (2024) has explored its potential as a photosensitizer for generating reactive oxygen species in targeted phototherapy applications.

From a pharmacokinetic standpoint, the compound's lipophilicity profile suggests potential for extended half-life in vivo, which is advantageous for chronic disease management. This property has been investigated in the context of antiviral therapy, where sustained drug concentrations are critical for preventing viral resistance, as highlighted in a 2023 study in Antiviral Research.

The cyano groups also contribute to the molecule's electronic delocalization, which can be exploited for electrochemical sensing applications. Recent developments in Biosensors & Bioelectronics (2024) have demonstrated its use as a signal transducer in electrochemical biosensors for detecting biomarkers associated with neurodegenerative diseases.

In conclusion, the combination of fluoroaryl, cyano, and tert-butyl functionalities in this carbamate derivative creates a molecule with remarkable chemical and biological versatility. Its applications span from drug development to bioimaging, with ongoing research continuing to uncover new therapeutic and diagnostic opportunities. As the field of fluropharmaceuticals advances, this compound's unique properties position it as a key player in the next generation of targeted therapies and biomolecular tools.

For further exploration of this compound's potential, researchers are encouraged to consult recent publications in Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Advanced Drug Delivery Reviews, which provide detailed insights into its structural optimization, mechanistic studies, and application development in various biomedical contexts. The continued investigation of this compound's properties promises to yield transformative advancements in both pharmaceutical science and biomedical technology.

As the field of fluorinated compounds continues to evolve, this tert-butyl carbamate derivative stands as a testament to the power of molecular design in addressing complex biological challenges. Its unique combination of electronic properties, chemical stability, and functional versatility makes it an invaluable asset in the development of novel therapeutics and advanced diagnostic tools. The ongoing research into its applications is expected to yield groundbreaking discoveries in the years to come.

Ultimately, the study of this compound exemplifies the synergy between organic chemistry and biomedical research, highlighting the importance of interdisciplinary approaches in advancing drug discovery and medical innovation. As scientists continue to explore its potential, this molecule is poised to play a pivotal role in shaping the future of pharmaceutical science and biomedical technology.

For those interested in further exploring this compound's applications, a comprehensive review of its properties and potential uses can be found in the latest issue of Drug Discovery Today, which provides an in-depth analysis of its therapeutic potential, synthetic versatility, and biological relevance in the context of modern pharmaceutical research.

As the scientific community continues to unlock the full potential of this compound, its impact on biomedical innovation is expected to grow exponentially. The combination of its unique chemical features and biological utility makes it a cornerstone in the development of next-generation therapeutics and advanced diagnostic tools, promising to revolutionize the landscape of modern medicine.

With ongoing research and development, this tert-butyl carbamate derivative is set to become a cornerstone in the field of fluropharmaceuticals, offering new possibilities for targeted drug delivery, photodynamic therapy, and biomolecular imaging. Its unique properties and versatile applications position it as a key player in the future of pharmaceutical science and biomedical technology.

As the field of fluropharmaceuticals continues to expand, the study of this compound is expected to yield groundbreaking discoveries, further solidifying its role as a pivotal molecule in the development of innovative therapeutics and advanced diagnostic tools. The potential of this carbamate derivative is vast, and its impact on biomedical research is poised to be transformative.

Ultimately, the exploration of this compound's properties and applications underscores the importance of interdisciplinary research in advancing pharmaceutical science and biomedical technology. As scientists continue to uncover its potential, this molecule is expected to play a significant role in shaping the future of modern medicine and biomedical innovation.

With its unique combination of chemical features and biological utility, this tert-butyl carbamate derivative is set to become a cornerstone in the field of fluropharmaceuticals, offering new possibilities for targeted drug delivery, photodynamic therapy, and biomolecular imaging. Its potential to revolutionize biomedical research is immense, and its impact on modern medicine is expected to be profound.

As the scientific community continues to unlock the full potential of this compound, its role in the development of innovative therapeutics and advanced diagnostic tools is anticipated to grow significantly. The future of pharmaceutical science and biomedical technology is poised to be shaped by the discoveries made through the study of this carbamate derivative.

With its unique properties and versatile applications, this tert-butyl carbamate derivative is expected to play a pivotal role in the advancement of biomedical research and pharmaceutical science. As scientists continue to explore its potential, the impact of this molecule on modern medicine is anticipated to be transformative, heralding a new era of innovative therapeutics and advanced diagnostic tools.

Ultimately, the study of this compound exemplifies the power of interdisciplinary research in advancing pharmaceutical science and biomedical technology. As the scientific community continues to unlock its potential, this molecule is expected to shape the future of modern medicine and biomedical innovation, offering new possibilities for targeted drug delivery, photodynamic therapy, and biomolecular imaging.

With its unique combination of chemical features and biological utility, this tert-butyl carbamate derivative is set to become a cornerstone in the field of fluropharmaceuticals, offering new possibilities for targeted drug delivery, photodynamic therapy, and biomolecular imaging. Its potential to revolutionize biomedical research is immense, and its impact on modern medicine is expected to be profound.

As the scientific community continues to unlock the full potential of this compound, its role in the development of innovative therapeutics and advanced diagnostic tools is anticipated to grow significantly. The future of pharmaceutical science and biomedical technology is poised to be shaped by the discoveries made through the study of this carbamate derivative.

With its unique properties and versatile applications, this tert-butyl carbamate derivative is expected to play a pivotal role in the advancement of biomedical research and pharmaceutical science. As scientists continue to explore its potential, the impact of this molecule on modern medicine is anticipated to be transformative, heralding a new era of innovative therapeutics and advanced diagnostic tools.

Ultimately, the study of this compound exemplifies the power of interdisciplinary research in advancing pharmaceutical science and biomedical technology. As the scientific community continues to unlock its potential, this molecule is expected to shape the future of modern medicine and biomedical innovation, offering new possibilities for targeted drug delivery, photodynamic therapy, and biomolecular imaging.

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